Cas no 40364-80-5 (3-hydroxy-2-(hydroxymethyl)propionaldehyde)
40364-80-5 structure
Product Name:3-hydroxy-2-(hydroxymethyl)propionaldehyde
3-hydroxy-2-(hydroxymethyl)propionaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-2-(hydroxymethyl)propionaldehyde
- 3-hydroxy-2-(hydroxymethyl)propanal
- DTXSID6068226
- SCHEMBL1188517
- Propanal, 3-hydroxy-2-(hydroxymethyl)-
- NS00030765
- 40364-80-5
- UNII-2UVZ94G8VM
- SHAAIYJHUTYDST-UHFFFAOYSA-N
- EINECS 254-889-7
- 2UVZ94G8VM
-
- Inchi: 1S/C4H8O3/c5-1-4(2-6)3-7/h1,4,6-7H,2-3H2
- InChI Key: SHAAIYJHUTYDST-UHFFFAOYSA-N
- SMILES: OCC(C=O)CO
Computed Properties
- Exact Mass: 104.047344113g/mol
- Monoisotopic Mass: 104.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 48.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 57.5Ų
3-hydroxy-2-(hydroxymethyl)propionaldehyde Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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